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Compound of Interest

Compound Name: Patiromer

CAS No.: 1260643-52-4

Cat. No.: B15612078

Get Quote

The following document provides essential safety and logistical information for the proper

disposal of Patiromer, a non-absorbed, cation-exchange polymer. This guidance is intended

for researchers, scientists, and drug development professionals to ensure safe handling and

compliance with environmental regulations.

Regulatory Framework for Pharmaceutical Disposal
The disposal of pharmaceutical products, including Patiromer, is regulated to prevent

environmental contamination and potential harm to human health. In the United States, the

Environmental Protection Agency (EPA) governs the disposal of hazardous waste

pharmaceuticals under the Resource Conservation and Recovery Act (RCRA).[1][2][3] A key

regulation, often referred to as Subpart P, specifically prohibits the disposal of hazardous waste

pharmaceuticals down drains or toilets by healthcare facilities.[1][4] While Patiromer is not

classified as a "Hazardous Chemical" under the OSHA Hazard Communication Standard, it is

imperative to adhere to all federal, state, and local environmental regulations for

pharmaceutical waste.[5][6]
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Regulatory Body/Guideline
Key Recommendations and

Mandates
Applicability to Patiromer

EPA (RCRA Subpart P)

Prohibits sewering of

hazardous waste

pharmaceuticals by healthcare

facilities.[1][4] Requires

training for employees

handling such waste.[1]

While Patiromer is not explicitly

listed as hazardous, avoiding

sewer disposal is a best

practice to prevent aquatic

contamination.

FDA

Recommends using drug take-

back programs as the primary

method for disposal of unused

medicines.[7] If not available,

non-flush list drugs should be

mixed with an unappealing

substance (e.g., coffee

grounds, cat litter), sealed in a

plastic bag, and placed in the

trash.[7][8]

These are the recommended

procedures for end-users and

can be adapted for small

quantities in a lab setting, but

institutional policies should be

followed.

Manufacturer Guidance

(Veltassa®)

Any unused product or waste

material should be disposed of

in accordance with local

requirements.[9] If stored at

room temperature, the product

must be used within 3 months

or disposed of.[10][11]

This underscores the

importance of consulting local

and institutional guidelines.

Material Safety Data Sheet

(MSDS)

Recommends offering excess

and expired materials to a

licensed hazardous material

disposal company.[5] Suggests

that the product may be

burned in an incinerator with

an afterburner and scrubber.[5]

Avoid discharge into drains,

water courses, or onto the

ground.[5]

This provides the most direct

guidance for laboratory

settings, emphasizing

professional disposal services

and incineration as preferred

methods.
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Step-by-Step Disposal Protocol for Patiromer in a
Laboratory Setting
This protocol outlines the recommended procedure for the disposal of unused, expired, or

waste Patiromer powder in a research or drug development environment.

1. Personal Protective Equipment (PPE) and Handling:

PPE: Before handling Patiromer powder, ensure appropriate PPE is worn, including a

laboratory coat, safety goggles, and disposable gloves (latex or nitrile).[6]

Ventilation: Handle the powder in a well-ventilated area. For operations that may generate

dust, a fume hood and a dust mask are recommended to minimize inhalation.[6]

Spill Management: In case of a spill, carefully sweep or vacuum the material with a HEPA-

filtered vacuum. Place the collected spillage into a labeled, sealed container for disposal.[6]

2. Assessment of Disposal Route:

Consult Institutional Policy: The first and most critical step is to consult your institution's

Environmental Health and Safety (EHS) department for specific guidelines on

pharmaceutical waste disposal.

Waste Characterization: While not formally listed as hazardous waste by the EPA, it is

prudent to manage Patiromer as a non-hazardous pharmaceutical waste unless otherwise

specified by your institution.

3. Preferred Disposal Method: Licensed Waste Contractor:

Segregation: Segregate waste Patiromer from other laboratory waste streams. It should be

collected in a designated, clearly labeled, and sealed container.

Arrangement for Pickup: Contact your institution's designated hazardous or chemical waste

disposal contractor. Inform them of the nature of the material (non-hazardous pharmaceutical

polymer). Most pharmaceutical waste is ultimately disposed of via incineration by licensed

facilities.[1][5]
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4. Alternative Disposal for Small Quantities (Only if permitted by institutional policy):

Do Not Sewer: Under no circumstances should Patiromer powder or suspension be poured

down the sink or drain.[1]

Solid Waste Stream Admixture:

Remove the powder from its original packaging.

Mix the Patiromer powder with an inert and unappealing substance (e.g., used coffee

grounds, cat litter, or dirt) to discourage accidental ingestion or diversion.[8] Do not crush

tablets or capsules if applicable.[8]

Place the mixture into a durable, sealable plastic bag or container to prevent leakage.

Dispose of the sealed container in the regular municipal solid waste stream.

Remove or scratch out all personal or identifying information from the original packaging

before recycling or discarding it.[8]

Logical Workflow for Patiromer Disposal
The following diagram illustrates the decision-making process for the proper disposal of

Patiromer in a laboratory setting.
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Patiromer Waste Generated
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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